molecular formula C13H18ClNO2 B8373109 2-t-Butoxycarbonylamino-1-chloro-1-phenylethane CAS No. 102089-85-0

2-t-Butoxycarbonylamino-1-chloro-1-phenylethane

Cat. No.: B8373109
CAS No.: 102089-85-0
M. Wt: 255.74 g/mol
InChI Key: DLXIKVJYDKKFPA-UHFFFAOYSA-N
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Description

2-t-Butoxycarbonylamino-1-chloro-1-phenylethane is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

102089-85-0

Molecular Formula

C13H18ClNO2

Molecular Weight

255.74 g/mol

IUPAC Name

tert-butyl N-(2-chloro-2-phenylethyl)carbamate

InChI

InChI=1S/C13H18ClNO2/c1-13(2,3)17-12(16)15-9-11(14)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,16)

InChI Key

DLXIKVJYDKKFPA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC(C1=CC=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3.7 ml of pyridine and 2.2 ml of methanesulfonyl chloride was added dropwise to 35 ml of a solution of 3.5 g of 2-t-butoxycarbonylamino-1-phenylethanol [prepared as described in step (a) above] in methylene chloride and the reaction mixture was allowed to stand overnight at room temperature. The reaction mixture was condensed by evaporation under reduced pressure, and the residue was dissolved in a mixture of ethyl acetate and water. The ethyl acetate layer was separated, washed with water and then washed with an aqueous solution of potassium hydrogen sulfate and with an aqueous solution of sodium bicarbonate. The resulting solution was dried over anhydrous magnesium sulfate. The solvent was then distilled off. The residue was subjected to silica gel column chromatography using a 15:85 by volume mixture of ethyl acetate and cyclohexane as the eluent, to give 0.75 g of the title compound as crystals melting at 57°-59° C.
Quantity
3.7 mL
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
35 mL
Type
reactant
Reaction Step Two
Quantity
3.5 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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